Cas no 1803768-89-9 (2-Fluoro-6-hydroxy-3-nitropyridine)

• Product Name: 2-Fluoro-6-hydroxy-3-nitropyridine
• CAS No: 1803768-89-9
• MF: C₅H₃FN₂O₃
• MW: 158.087324380875
• CID: 4802429
• Update Time: 2025-11-06

2-Fluoro-6-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-hydroxy-3-nitropyridine

• Inchi： 1S/C5H3FN2O3/c6-5-3(8(10)11)1-2-4(9)7-5/h1-2H,(H,7,9)
• InChI Key： DQOWYVKHQATGSG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(N1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 276
• XLogP3: 0.1
• Topological Polar Surface Area: 74.9

Additional information on 2-Fluoro-6-hydroxy-3-nitropyridine

Recent Advances in the Study of 2-Fluoro-6-hydroxy-3-nitropyridine (CAS: 1803768-89-9): A Comprehensive Research Brief

2-Fluoro-6-hydroxy-3-nitropyridine (CAS: 1803768-89-9) is a fluorinated nitropyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its unique structural features, such as the presence of both electron-withdrawing (nitro and fluoro) and electron-donating (hydroxy) groups, make it a versatile building block for medicinal chemistry applications. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Fluoro-6-hydroxy-3-nitropyridine in the synthesis of kinase inhibitors. The researchers utilized this compound as a precursor to develop a series of pyridine-based small molecules targeting aberrant kinase activity in cancer cells. The study reported significant inhibitory effects against several cancer-associated kinases, with IC50 values in the nanomolar range. Molecular docking simulations revealed that the fluorine atom at the 2-position plays a critical role in enhancing binding affinity through hydrophobic interactions with the kinase ATP-binding pocket.

In the field of antimicrobial research, a team from the University of Cambridge recently (2024) demonstrated the potential of 2-Fluoro-6-hydroxy-3-nitropyridine derivatives as novel antibacterial agents. Their work, published in ACS Infectious Diseases, showed that structural modifications of this core scaffold yielded compounds with potent activity against multidrug-resistant Gram-positive pathogens, including MRSA. The presence of the nitro group at the 3-position was found to be essential for bacterial nitroreductase activation, leading to the generation of reactive species that cause oxidative stress in bacterial cells.

From a synthetic chemistry perspective, significant progress has been made in developing more efficient routes to 2-Fluoro-6-hydroxy-3-nitropyridine. A 2024 Organic Process Research & Development publication described a novel continuous-flow synthesis method that improved the yield from 65% to 89% while reducing reaction time from 12 hours to just 45 minutes. This advancement is particularly important for scaling up production to meet the growing demand for this intermediate in drug discovery programs.

The compound's potential in central nervous system (CNS) drug development was highlighted in a recent (2023) Nature Communications paper. Researchers discovered that certain 2-Fluoro-6-hydroxy-3-nitropyridine derivatives could cross the blood-brain barrier and modulate glutamate receptor activity, showing promise for the treatment of neurodegenerative diseases. The hydroxyl group at the 6-position was identified as crucial for maintaining optimal physicochemical properties for CNS penetration while the fluorine atom contributed to metabolic stability.

Looking forward, the unique properties of 2-Fluoro-6-hydroxy-3-nitropyridine (1803768-89-9) continue to inspire innovative research across multiple therapeutic areas. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) technology, where its structural features may facilitate the development of novel protein degraders. Additionally, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting that we may see clinical candidates based on this scaffold in the coming years.